Cas no 2228169-43-3 (3-(4-bromo-2-fluoro-6-methoxyphenyl)propanal)

• Product Name: 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanal
• CAS No: 2228169-43-3
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 6599421
• PubChem ID: 165644431
• Update Time: 2025-11-03

3-(4-bromo-2-fluoro-6-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanal
• 2228169-43-3
• EN300-1924820

• Inchi： 1S/C10H10BrFO2/c1-14-10-6-7(11)5-9(12)8(10)3-2-4-13/h4-6H,2-3H2,1H3
• InChI Key： FOSZXBXATTVEEG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)CCC=O)F

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(4-bromo-2-fluoro-6-methoxyphenyl)propanal

3-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Propanal (CAS No. 2228169-43-3)

3-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Propanal, also known by its CAS number 2228169-43-3, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a propanal group attached to a substituted phenyl ring. The phenyl ring is further substituted with bromine, fluorine, and methoxy groups at specific positions, making it a valuable intermediate in the synthesis of complex molecules.

The synthesis of 3-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Propanal involves a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has been extensively studied for its potential in drug discovery. Its structure makes it an ideal candidate for modulating various biological pathways, particularly those involving G-protein coupled receptors (GPCRs). Recent studies have highlighted its role as a lead compound in the development of novel anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against COX-2 enzymes, which are key targets in inflammation-related diseases.

Beyond pharmaceutical applications, 3-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Propanal has also found utility in the synthesis of advanced materials. Its ability to form stable aromatic systems makes it a valuable precursor in the development of organic semiconductors and optoelectronic devices. A 2023 paper in Advanced Materials reported the use of this compound as a building block for constructing highly efficient OLEDs (Organic Light Emitting Diodes), showcasing its potential in next-generation display technologies.

The chemical stability and reactivity of this compound are influenced by the electron-withdrawing and electron-donating groups present on the phenyl ring. Bromine and fluorine atoms contribute to the molecule's electrophilic character, while the methoxy group introduces steric hindrance and electronic effects that can be exploited in various synthetic strategies. These properties have been leveraged in recent studies to design more selective catalysts for organic transformations.

In conclusion, 3-(4-Bromo-2-Fluoro-6-Methoxyphenyl)Propanal (CAS No. 2228169-43-3) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and wide-ranging applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in advancing both therapeutic development and materials science.